N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-({5-ethyl-6-oxo-8-oxa-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,10,12-pentaen-4-yl}sulfanyl)acetamide
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Description
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-({5-ethyl-6-oxo-8-oxa-3,5-diazatricyclo[7.4.0.0^{2,7}]trideca-1(9),2(7),3,10,12-pentaen-4-yl}sulfanyl)acetamide is a useful research compound. Its molecular formula is C22H19N3O5S and its molecular weight is 437.47. The purity is usually 95%.
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Scientific Research Applications
Antibacterial Applications : Studies on combinations like sulfamoxole and trimethoprim (CN 3123) have highlighted their efficacy in treating bacterial infections across various medical fields, including internal medicine, dermatology, and gynecology. These combinations show significant antibacterial activity against infections of the intestinal tract, female genital organs, and skin, suggesting a broad application for similar compounds in combating bacterial diseases (Etzel et al., 1976).
Cancer Research : The development of novel anticancer agents, such as ON 01910.Na, underscores the potential of complex chemical entities in inhibiting mitotic progression and inducing apoptosis in cancer cells. This compound demonstrates activity against a broad spectrum of human cancer cells in vitro and in xenograft models, highlighting the role of chemical compounds in advancing cancer treatment strategies (Ohnuma et al., 2006).
Histone Deacetylase Inhibitors : Research on MS-275, a histone deacetylase inhibitor, reveals its potential in treating advanced solid malignancies and lymphomas. This compound's study showcases the importance of chemical entities in modifying epigenetic factors, providing a pathway for therapeutic interventions in cancer and possibly other diseases where epigenetic regulation plays a crucial role (Gore et al., 2008).
Malaria Treatment : Investigations into the effectiveness of Fansidar (SP), a combination of sulfadoxine and pyrimethamine, against chloroquine-resistant Plasmodium falciparum, highlight the ongoing need for research into antimalarial compounds. Such studies are critical for developing strategies to combat malaria, especially in regions where resistance to traditional treatments is prevalent (Strickland et al., 1986).
Properties
IUPAC Name |
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-[(3-ethyl-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl)sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H19N3O5S/c1-2-25-21(27)20-19(14-5-3-4-6-15(14)30-20)24-22(25)31-12-18(26)23-13-7-8-16-17(11-13)29-10-9-28-16/h3-8,11H,2,9-10,12H2,1H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CAFPBARFAPWWIN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1C(=O)C2=C(C3=CC=CC=C3O2)N=C1SCC(=O)NC4=CC5=C(C=C4)OCCO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H19N3O5S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
437.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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